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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471

For researchers, scientists, and drug development professionals, Fluometuron-desmethyl-d3
serves as a critical internal standard for the quantitative analysis of its non-deuterated
counterpart, Fluometuron-desmethyl, a primary metabolite of the herbicide Fluometuron. This
guide provides an in-depth overview of its commercial availability, physicochemical properties,
and application in analytical methodologies. Due to the limited availability of specific technical
data for the deuterated form, this guide leverages information on the non-deuterated analog
and general principles of isotopic dilution analysis.

Commercial Suppliers

Fluometuron-desmethyl-d3 is available from specialized chemical suppliers. One such
commercial vendor is MedChemExpress.[1] It is crucial for researchers to obtain a certificate of
analysis from the supplier to confirm the isotopic purity and concentration of the standard.
MedChemExpress also supplies the deuterated parent compound, Fluometuron-dé6.

Physicochemical Properties

While a detailed datasheet for Fluometuron-desmethyl-d3 is not readily available, its
properties can be inferred from the non-deuterated form and the supplier's basic product
information.
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Property Value Source

N-(3-(Trifluoromethyl)phenyl)-
Chemical Name (3 yhpheny) Inferred
N'-methyl(d3)-urea

Molecular Formula C9H6D3F3N20 MedChemExpress[1]

Molecular Weight 221.19 g/mol MedChemExpress[1]

Internal standard for
Intended Use gquantitative analysis by NMR, MedChemExpress|[1]
GC-MS, or LC-MS

Metabolic Pathway of Fluometuron

Fluometuron undergoes metabolic transformation in various organisms, primarily through
demethylation. The following diagram illustrates the metabolic pathway from Fluometuron to its
primary metabolite, Fluometuron-desmethyl.

Fluometuron
C10H11F3N20O

N-demethylation

Fluometuron-desmethyl

(N-desmethyl fluometuron)
C9H9F3N20

Click to download full resolution via product page
Caption: Metabolic conversion of Fluometuron to Fluometuron-desmethyl.

Experimental Protocols

Fluometuron-desmethyl-d3 is primarily used as an internal standard in isotopic dilution
methods for the accurate quantification of Fluometuron-desmethyl in various matrices. The
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following is a generalized experimental protocol for the analysis of phenylurea herbicides,
including Fluometuron-desmethyl, in environmental samples, adapted from established
methods. This protocol would be applicable for use with a deuterated internal standard.

Sample Preparation and Extraction (Soil)

e Weighing: Accurately weigh 10 g of the homogenized soil sample into a 250-mL glass
container.

« Fortification: Spike the sample with a known amount of Fluometuron-desmethyl-d3
solution.

o Extraction: Add 100 mL of an acetonitrile/water (80:20, v/v) solution to the sample.

o Shaking: Place the container on a horizontal flatbed shaker and extract for approximately 2
hours.

o Centrifugation: Transfer an aliquot of the crude extract into a 50 mL centrifuge tube and
centrifuge for 5 minutes at approximately 6500 x g.

e Dilution: Dilute 0.5 mL of the centrifuged extract with 0.5 mL of water.

e Analysis: Transfer the diluted extract into a glass vial for LC-MS/MS analysis.[2]

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)

The analysis of Fluometuron and its metabolites is commonly performed using High-
Performance Liquid Chromatography (HPLC) coupled with a tandem mass spectrometer
(MS/MS).[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12412471?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2021-06/documents/ecm-_fluometuron-soil-_mrid-50556601.pdf
https://www.mdpi.com/1420-3049/30/15/3135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Typical Conditions
HPLC Column C18 reversed-phase
] Gradient of water and acetonitrile or methanol,

Mobile Phase ) ) ) -
often with a formic acid modifier.

Flow Rate 0.2 - 0.5 mL/min

Injection Volume 5-20puL

lonization Mode Electrospray lonization (ESI), Positive Mode
Specific precursor-to-product ion transitions are

MS/MS Transitions monitored for both the analyte and the

deuterated internal standard.

Note: The exact MS/MS transitions for Fluometuron-desmethyl-d3 would need to be
determined empirically but would be expected to have a precursor ion with a mass-to-charge
ratio (m/z) of 222, corresponding to the [M+H]+ ion.

Experimental Workflow

The following diagram outlines the general workflow for the quantitative analysis of
Fluometuron-desmethyl using a deuterated internal standard.
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Caption: General workflow for quantitative analysis using an internal standard.
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Conclusion

Fluometuron-desmethyl-d3 is an essential tool for researchers requiring accurate and precise
quantification of the Fluometuron metabolite, Fluometuron-desmethyl. While specific technical
documentation for the deuterated compound is limited, established analytical methods for
phenylurea herbicides provide a strong foundation for its application. The use of isotopic
dilution with Fluometuron-desmethyl-d3 as an internal standard is the recommended
approach to mitigate matrix effects and ensure high-quality analytical data in complex sample
matrices. Researchers should consult with commercial suppliers for the most current product
specifications and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Fluometuron-desmethyl-d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412471#commercial-suppliers-of-fluometuron-
desmethyl-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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